![molecular formula C6H8N2O4 B2403125 2-(3-Methyl-2,4-dioxoimidazolidin-1-yl)acetic acid CAS No. 64942-72-9](/img/structure/B2403125.png)
2-(3-Methyl-2,4-dioxoimidazolidin-1-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(3-Methyl-2,4-dioxoimidazolidin-1-yl)acetic acid” is a chemical compound with the molecular formula C6H8N2O4 . It is primarily used as a synthetic intermediate, which can be used to prepare other compounds, such as drugs and dyes .
Physical And Chemical Properties Analysis
“this compound” is a white crystalline solid with a melting point of approximately 122-124°C . It is soluble in water and acidic solutions, but almost insoluble in organic solvents .
Scientific Research Applications
Synthesis and Derivative Studies
Synthesis of Derivatives : 2-iminoimidazolidin-4-one derivatives, including (2-imino-5-oxo-imidazolidin-4-yl)acetic acid, have been synthesized through cyclization processes involving various compounds like ethyl bromoacetate, and maleic anhydride. This synthesis is fundamental for creating bioactive substances (Shestakov, Sidorenko, & Shikhaliev, 2007).
Anticonvulsant Activity : Derivatives of 2-(2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)acetic acid have been developed for potential anticonvulsant activities. These derivatives are promising for experimental studies in this field, indicating the scope for therapeutic application (El Kayal et al., 2019).
Conformational Studies : Investigations into hydantoin-5-acetic acid, a related compound, have been carried out to understand its conformational preferences, which is vital for the development of supramolecular complexes (Gerhardt, Tutughamiarso, & Bolte, 2012).
Antimicrobial and Antifungal Applications
Antimicrobial Activity : Some synthesized compounds like thiazolidine-2,4-dione derivatives have shown moderate antibacterial and antifungal activities, demonstrating the potential of these compounds in pharmaceutical applications (Youssef, El-ziaty, Abou-Elmagd, & Ramadan, 2015).
Antibacterial Properties : Novel thiazolidine-2,4-dione carboxamide and amino acid derivatives have been synthesized and tested for antimicrobial and antifungal activity, with several samples demonstrating weak to moderate antibacterial activity (Alhameed et al., 2019).
Chemical Structure and Synthesis Techniques
- Structural Studies : The molecular structure and packing of related compounds like 5-[Acetamido(phenyl)methyl]-5-methylimidazolidine-2,4-dione have been analyzed, providing insights into the chemical characteristics and potential applications of these compounds (Sethusankar, Thennarasu, Velmurugan, & Kim, 2002).
Safety and Hazards
“2-(3-Methyl-2,4-dioxoimidazolidin-1-yl)acetic acid” is relatively stable at room temperature, but should be kept away from strong light and high temperatures . It is corrosive and should be handled with appropriate personal protective equipment, including glasses, gloves, and lab coats . Avoid contact with skin, eyes, and respiratory tract .
Properties
IUPAC Name |
2-(3-methyl-2,4-dioxoimidazolidin-1-yl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O4/c1-7-4(9)2-8(6(7)12)3-5(10)11/h2-3H2,1H3,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BORNPNOFKCUJOK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CN(C1=O)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64942-72-9 |
Source
|
Record name | 2-(3-methyl-2,4-dioxoimidazolidin-1-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.